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For Researchers, Scientists, and Drug Development Professionals

Croscarmellose sodium, a cross-linked polymer of carboxymethylcellulose sodium, is a vital

superdisintegrant in the pharmaceutical industry.[1] Its efficacy in promoting the rapid

disintegration of solid dosage forms like tablets and capsules is critical for ensuring optimal

drug dissolution and bioavailability.[1] This technical guide provides an in-depth exploration of

the different grades of croscarmellose sodium, their key physical properties, and the

standardized methodologies used for their evaluation.

Understanding the Grades of Croscarmellose
Sodium
Different grades of croscarmellose sodium are commercially available, primarily distinguished

by their source of cellulose (wood pulp or cotton linters), particle size distribution, and other

physical characteristics.[2][3][4][5] These variations can influence the performance of the

disintegrant in a formulation.[3] Common commercial grades include Ac-Di-Sol®, Primellose®,

SOLUTAB®, and VIVASOL®.[6][7][8][9]

Comparative Physical Properties of Croscarmellose
Sodium Grades
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The physical properties of croscarmellose sodium grades are critical to their functionality. Key

parameters include the degree of substitution, loss on drying, pH, settling volume, and particle

size. The following tables summarize the typical physical properties of various commercial and

pharmacopeial grades.

Table 1: General Physical Properties of Croscarmellose Sodium

Property Description Typical Value/Range

Appearance

A white, greyish-white, or off-

white, fibrous, free-flowing, and

odorless powder.[6][8][10][11]

-

Solubility

Insoluble in water but swells

rapidly to many times its

original volume.[6][10]

Swells 4-8 times its original

volume in under 10 seconds.

pH (1% suspension)
The pH of a 1% aqueous

dispersion.
5.0 - 7.0[12][13][14]

Table 2: Comparative Specifications of Commercial Croscarmellose Sodium Grades
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Parameter
Ac-Di-Sol®
SD-711

Primellose® SOLUTAB® A VIVASOL®

Source - - Wood Cotton Flock

Loss on Drying ≤ 10% - ≤ 10%[15] ≤ 10%[4]

Degree of

Substitution
0.60 - 0.85 - 0.6 - 0.85[15] -

Settling Volume

(ml)
- - - 10.0 - 30.0[9]

Particle Size

Distribution

D10 = 17.53 µm,

D50 ≈ 44–45 µm,

D90 ≈ 115

µm[11]

%w/w <45 µm:

65-85%; %w/w

<75 µm: min.

90%; %w/w <125

µm: min. 98%[7]

Average Mean

Particle

Diameter: 60

µm[15]

Max. 2%

retained on a 75

µm sieve and

max. 10%

retained on a 45

µm sieve[9]

Bulk Density

(g/cm³)
0.529[6] - 0.55–0.75[8] -

Table 3: Pharmacopeial Specifications for Croscarmellose Sodium
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Parameter USP-NF[16] Ph. Eur.[17]

pH (1% w/v dispersion) 5.0 - 7.0 5.0 - 7.0

Loss on Drying ≤ 10.0% ≤ 10.0%

Degree of Substitution 0.60 - 0.85 0.60 - 0.85

Settling Volume 10.0 - 30.0 mL 10.0 - 30.0 mL

Sodium Chloride and Sodium

Glycolate
≤ 0.5% ≤ 0.5%

Content of Water-Soluble

Material
≤ 10.0% -

Sulphated Ash 14.0 - 28.0% -

Heavy Metals ≤ 10 ppm ≤ 10 ppm

Experimental Protocols for Key Physical Properties
The following are detailed methodologies for determining the key physical properties of

croscarmellose sodium as specified in major pharmacopeias.

Determination of pH
Methodology:

Weigh 1 gram of the croscarmellose sodium sample.

Disperse the sample in 100 mL of carbon dioxide-free water.

Stir the suspension for 5 minutes.

Measure the pH of the resulting dispersion using a calibrated pH meter.

Determination of Loss on Drying
Methodology:
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Accurately weigh a sample of croscarmellose sodium in a suitable container.

Dry the sample in an oven at 105°C for 6 hours.

After drying, cool the sample in a desiccator to room temperature.

Weigh the dried sample.

Calculate the percentage loss in weight, which represents the moisture content.

Determination of Degree of Substitution
Methodology:

Accurately weigh about 1 g of the substance and transfer it to a 500 mL conical flask.[17]

Add 300 mL of a 100 g/L solution of sodium chloride and 25.0 mL of 0.1 M sodium hydroxide.

[17]

Stopper the flask and allow it to stand for 5 minutes, with occasional shaking.[17]

Add 0.05 mL of m-cresol purple solution and about 15 mL of 0.1 M hydrochloric acid from a

burette.[17]

Stopper the flask and shake. If the solution is violet, add 0.1 M hydrochloric acid in 1 mL

portions until the solution turns yellow, shaking after each addition.[17]

Titrate with 0.1 M sodium hydroxide until the color changes to violet.[17]

The degree of substitution is calculated based on the titration results.

Determination of Settling Volume
Methodology:

Add 1.5 g of croscarmellose sodium in 0.5 g portions to 75 mL of water in a 100-mL

graduated cylinder, shaking vigorously after each addition.[16][17]

Add water to make up the volume to 100 mL.[16][17]
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Shake the cylinder again until the powder is homogeneously distributed.[16][17]

Allow the cylinder to stand for 4 hours.[16][17]

Measure the volume of the settled mass.[16][17]

Visualizing Methodologies and Relationships
The following diagrams illustrate the experimental workflow for determining the settling volume

and the logical relationship between the physical properties of croscarmellose sodium and its

disintegration function.

Sample Preparation Measurement

Start Weigh 1.5g of
Croscarmellose Sodium

Add to 75ml Water
in 0.5g portions
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after each addition

Dilute to 100ml
with Water

Shake for
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Allow to Stand
for 4 hours

Measure the Volume
of Settled Mass End

Click to download full resolution via product page

Workflow for Settling Volume Determination.
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Physical Properties of Croscarmellose Sodium
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Relationship between Physical Properties and Disintegration.
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The selection of a suitable grade of croscarmellose sodium is a critical consideration in the

development of solid oral dosage forms. A thorough understanding of the physical properties of

different grades and the methodologies for their evaluation allows pharmaceutical scientists to

optimize formulation performance, ensuring rapid disintegration and enhancing the therapeutic

efficacy of the drug product. The data and protocols presented in this guide serve as a valuable

resource for the informed selection and application of croscarmellose sodium in

pharmaceutical research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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